Cas no 1427460-37-4 (4-{[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]oxy}-N-ethylbenzenesulfonamide)

• Product Name: 4-{[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]oxy}-N-ethylbenzenesulfonamide
• CAS No: 1427460-37-4
• MF: C₁₄H₁₂ClF₃N₂O₃S
• MW: 380.769891738892
• CID: 4699739
• Update Time: 2025-05-19

4-{[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]oxy}-N-ethylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-{[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]oxy}-N-ethylbenzenesulfonamide
• 4-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]oxy}-N-ethylbenzene-1-sulfonamide
• PC300535

• Inchi： 1S/C14H12ClF3N2O3S/c1-2-20-24(21,22)11-5-3-10(4-6-11)23-13-12(15)7-9(8-19-13)14(16,17)18/h3-8,20H,2H2,1H3
• InChI Key： LCUGOHIDYAUOSP-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=CN=C1OC1C=CC(=CC=1)S(NCC)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 504
• Topological Polar Surface Area: 76.7

Additional information on 4-{[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]oxy}-N-ethylbenzenesulfonamide

Introduction to 4-{[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]oxy}-N-ethylbenzenesulfonamide (CAS No. 1427460-37-4)

4-{[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]oxy}-N-ethylbenzenesulfonamide, identified by its CAS number 1427460-37-4, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of sulfonamides, which are widely recognized for their diverse biological activities and therapeutic potential. The structural features of this molecule, particularly the presence of a 3-chloro-5-(trifluoromethyl)pyridin-2-yl moiety and an N-ethylbenzenesulfonamide group, contribute to its unique chemical properties and make it a promising candidate for further investigation.

The synthesis and characterization of 4-{[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]oxy}-N-ethylbenzenesulfonamide involve meticulous attention to detail to ensure high purity and yield. The 3-chloro-5-(trifluoromethyl)pyridin-2-yl substituent is particularly noteworthy, as it introduces both electron-withdrawing and lipophilic characteristics to the molecule. These properties are often exploited in the design of bioactive compounds to enhance binding affinity and metabolic stability. The N-ethylbenzenesulfonamide group further contributes to the compound's solubility and bioavailability, making it suitable for various pharmacokinetic studies.

In recent years, there has been a growing interest in the development of novel sulfonamide derivatives for their potential applications in medicine. Sulfonamides have a long history of use in treating bacterial infections, diabetes, and other metabolic disorders. The introduction of fluorine atoms, as seen in the 5-(trifluoromethyl) group, is a common strategy to improve the pharmacological properties of these compounds. Fluorine atoms can enhance metabolic stability, binding affinity, and resistance to enzymatic degradation, thereby extending the half-life of the drug in vivo.

The structural motif of 4-{[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]oxy}-N-ethylbenzenesulfonamide also suggests potential interactions with biological targets such as enzymes and receptors. The pyridine ring is a well-known pharmacophore that can participate in hydrogen bonding and hydrophobic interactions, which are crucial for drug-receptor binding. Additionally, the presence of chlorine atoms can modulate electronic distributions within the molecule, influencing its reactivity and biological activity.

Recent studies have highlighted the importance of sulfonamide derivatives in oncology research. Compounds with similar structural features have shown promise in inhibiting key enzymes involved in cancer cell proliferation and survival. For instance, modifications at the sulfur atom or the aromatic ring can lead to significant changes in biological activity. The specific arrangement of substituents in 4-{[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]oxy}-N-ethylbenzenesulfonamide may contribute to its potential role as an inhibitor or modulator of such enzymes.

The pharmaceutical industry continues to explore novel synthetic pathways to optimize the production of sulfonamide derivatives like 4-{[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]oxy}-N-ethylbenzenesulfonamide. Advances in catalytic methods and green chemistry principles have enabled more efficient and sustainable synthesis processes. These innovations not only improve yield but also reduce environmental impact, aligning with global efforts toward sustainable pharmaceutical development.

In conclusion, 4-{[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]oxy}-N-ethylbenzenesulfonamide represents a significant advancement in sulfonamide chemistry with potential therapeutic applications. Its unique structural features make it an attractive candidate for further research into drug discovery and development. As scientific understanding continues to evolve, compounds like this will play a crucial role in addressing unmet medical needs and improving patient outcomes.